2-((7-acetyl-4-oxo-3-(p-tolyl)-3,4,5,6,7,8-hexahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidin-2-yl)thio)-N-(2-ethylphenyl)acetamide

• IUPAC Name: 2-[[11-acetyl-4-(4-methylphenyl)-3-oxo-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-5-yl]sulfanyl]-N-(2-ethylphenyl)acetamide
• InChI: InChI=1S/C28H28N4O3S2/c1-4-19-7-5-6-8-22(19)29-24(34)16-36-28-30-26-25(21-13-14-31(18(3)33)15-23(21)37-26)27(35)32(28)20-11-9-17(2)10-12-20/h5-12H,4,13-16H2,1-3H3,(H,29,34)
• InChI Key: NWFOTSKMMOVWEL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CSC2=NC3=C(C4=C(S3)CN(CC4)C(=O)C)C(=O)N2C5=CC=C(C=C5)C
• Molecular Formula: C28H28N4O3S2
• Molecular Weight: 532.7 g/mol
• CAS No.: 1189427-12-0

Description

2-((7-acetyl-4-oxo-3-(p-tolyl)-3,4,5,6,7,8-hexahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidin-2-yl)thio)-N-(2-ethylphenyl)acetamide is a useful research compound. Its molecular formula is C28H28N4O3S2 and its molecular weight is 532.68. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis approaches for related thieno[2,3-d]pyrimidine derivatives involve various chemical reactions, including cyclization, hydrolysis, and reactions with pyrrolidine, offering pathways for creating diverse compounds with potential applications in medicinal chemistry (Wagner, Vieweg, & Leistner, 1993).
• The synthesis of thieno[2,3-d]pyrimidin-4-one 2-thiones has been achieved through the condensation of substituted 2-amino-3-carbethoxy-thiophenes, leading to compounds with potential pharmacological properties (Cannito et al., 1990).

Antimicrobial and Antitumor Activities

• Certain pyridines, pyrimidinones, oxazinones, and their derivatives synthesized from citrazinic acid exhibit significant antimicrobial activities, suggesting the potential of thieno[2,3-d]pyrimidine derivatives in antimicrobial drug development (Hossan et al., 2012).
• New thienopyrimidine linked rhodanine derivatives demonstrate notable antibacterial and antifungal potency, indicating their potential as antimicrobial agents (Kerru et al., 2019).
• Some 2-amino-4-oxo-6-benzylthieno-[2,3-d]pyrimidines have been studied as potential thymidylate synthase inhibitors, highlighting their potential in antitumor drug development (Gangjee, Qiu, & Kisliuk, 2004).
• Thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives have shown potent anticancer activity against various human cancer cell lines, underscoring their significance in cancer research (Hafez & El-Gazzar, 2017).